4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide

• IUPAC Name: 4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide
• InChI: InChI=1S/C15H21N3O2S/c1-5-10(2)13-6-8-14(9-7-13)21(19,20)18-15-11(3)16-17-12(15)4/h6-10,18H,5H2,1-4H3,(H,16,17)
• InChI Key: XHXYDKJDAKKDMD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(NN=C2C)C
• Molecular Formula: C15H21N3O2S
• Molecular Weight: 307.4 g/mol

Description

4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide, also known as BAY 41-2272, is a synthetic compound that has been extensively studied in scientific research. It belongs to the class of compounds known as sGC (soluble guanylate cyclase) stimulators and has been found to have a range of biochemical and physiological effects.

Scientific Research Applications

4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide 41-2272 has been extensively studied for its potential therapeutic applications in a range of diseases, including cardiovascular disease, pulmonary hypertension, and erectile dysfunction. It has been found to have a range of biochemical and physiological effects, including vasodilation, anti-inflammatory effects, and anti-proliferative effects. In addition, 4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide 41-2272 has been shown to have neuroprotective effects and may have potential therapeutic applications in neurological diseases such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide 41-2272 works by stimulating the activity of soluble guanylate cyclase (sGC), an enzyme that catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP is a second messenger molecule that plays a key role in regulating a range of physiological processes, including smooth muscle relaxation, platelet aggregation, and neurotransmitter release. By stimulating sGC activity, 4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide 41-2272 increases cGMP levels, leading to vasodilation and other physiological effects.
Biochemical and Physiological Effects
4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide 41-2272 has a range of biochemical and physiological effects, including vasodilation, anti-inflammatory effects, and anti-proliferative effects. It has been shown to relax vascular smooth muscle cells, leading to vasodilation and increased blood flow. In addition, 4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide 41-2272 has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Finally, 4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide 41-2272 has been shown to have anti-proliferative effects by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide 41-2272 has several advantages for lab experiments, including its high potency and selectivity for sGC. It is also stable and can be easily synthesized in large quantities. However, there are also some limitations to using 4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide 41-2272 in lab experiments. For example, it has a short half-life and may require multiple doses to achieve sustained effects. In addition, it may have off-target effects that need to be carefully controlled for in experimental design.

Future Directions

There are several potential future directions for research on 4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide 41-2272. One area of interest is the development of new sGC stimulators with improved pharmacokinetic properties and selectivity. Another area of interest is the investigation of the neuroprotective effects of 4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide 41-2272 and its potential therapeutic applications in neurological diseases. Finally, there is ongoing research on the use of 4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide 41-2272 in combination with other drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide 41-2272 is a multi-step process that involves the use of various reagents and solvents. The starting material for the synthesis is 4-chlorobenzenesulfonamide, which is reacted with butyl lithium to form the corresponding lithium salt. This is then reacted with 3,5-dimethyl-1H-pyrazole-4-carboxaldehyde to form the pyrazole intermediate. The final step involves reacting the pyrazole intermediate with nitric oxide to form 4-butan-2-yl-N-(3,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide 41-2272.